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Compound of Interest

Compound Name: Cyclohexadecanone

Cat. No.: B1615262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexadecanone is a synthetic macrocyclic musk, a valuable fragrance ingredient in the

cosmetic industry, prized for its persistent, warm, and animalic musk odor.[1] It serves as a

foundational note in a variety of fragrance compositions, enhancing the overall scent profile

and contributing to the longevity of the product's aroma on the skin. This document provides

detailed application notes and protocols for the use of Cyclohexadecanone in cosmetic

formulations, with a focus on its function, stability, and sensory evaluation.

Physicochemical Properties and Specifications
Cyclohexadecanone is a white solid at room temperature with the chemical formula C₁₆H₃₀O.

[2] Its properties make it a versatile ingredient for a range of cosmetic products.
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Property Value Reference

Chemical Name Cyclohexadecanone Internal

INCI Name Cyclohexadecanone Internal

CAS Number 2550-52-9 [1]

Synonyms
Isomuscone, Homoexaltone, 8-

Cyclohexadecanone
[1]

Molecular Formula C₁₆H₃₀O [2]

Molar Mass 238.415 g/mol [2]

Appearance White solid [2]

Odor Profile
Intense, original musk type,

complex, animalic, powdery
[1][3]

Melting Point 66 °C (151 °F; 339 K) [2]

Flash Point 148.33 °C (299.00 °F) TCC [3]

Applications in Cosmetic Formulations
Cyclohexadecanone is primarily used as a fragrance agent in a wide array of cosmetic

products. Its low volatility and high substantivity make it an excellent fixative, prolonging the

release of more volatile fragrance components.

Recommended Usage Levels:

Product Type
Recommended Usage Level in Fragrance
Concentrate (%)

General Fragrance Applications Up to 2.0000%

Note: The final concentration in the end product will be significantly lower, depending on the

dosage of the fragrance concentrate in the cosmetic base. A European patent suggests that as

little as 0.05% by weight of cyclohexadecanone in a fragrance composition can have an
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odorous effect, with a preferred range of 0.1% to 50% by weight within the fragrance

composition itself.[4]

Formulation Stability:

Cyclohexadecanone exhibits good stability in various cosmetic bases, making it a reliable

choice for perfuming different product types.

Product Base Stability

Body Lotion Good

Shampoo Very Good

Soap Very Good

Antiperspirant Roll-on Good

Powder Very Good

Citric Acid Cleaners Very Good

All-Purpose Cleaners Very Good

Bleach Poor

Experimental Protocols
Protocol for Incorporation into a Cosmetic Emulsion
(O/W Cream)
This protocol outlines the steps for incorporating Cyclohexadecanone into a basic oil-in-water

cream formulation.

Materials:

Cyclohexadecanone

Oil phase ingredients (e.g., cetyl alcohol, stearic acid, glyceryl stearate, mineral oil)

Water phase ingredients (e.g., deionized water, glycerin, preservative)
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Emulsifier (e.g., polysorbate 60)

Heating and stirring equipment (water bath, overhead stirrer)

Homogenizer

Beakers and other standard laboratory glassware

Procedure:

Preparation of Phases:

In a beaker, combine all oil phase ingredients and heat to 70-75°C until all components

are melted and uniform.

In a separate beaker, combine all water phase ingredients and heat to 70-75°C.

Emulsification:

Slowly add the water phase to the oil phase with continuous stirring.

Homogenize the mixture for 3-5 minutes to form a stable emulsion.

Cooling and Addition of Cyclohexadecanone:

Allow the emulsion to cool under gentle stirring.

At a temperature below 40°C, add the predetermined amount of Cyclohexadecanone
(dissolved in a suitable solvent like dipropylene glycol if necessary, though it can often be

added directly to the warm oil phase before emulsification).

Continue stirring until the cream is uniform and has reached room temperature.

Final Adjustments:

Adjust the pH of the cream if necessary.

Perform quality control checks (viscosity, appearance, pH).
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Caption: Workflow for incorporating Cyclohexadecanone into a cosmetic cream.

Protocol for Sensory Analysis: Fragrance Evaluation
This protocol describes a method for the sensory evaluation of a cosmetic product containing

Cyclohexadecanone using a trained panel.
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Objective: To assess the odor profile and intensity of a cream formulation with and without

Cyclohexadecanone.

Panelists: A panel of 10-12 trained individuals with demonstrated olfactory acuity.

Materials:

Test cream with Cyclohexadecanone.

Control cream (same base without Cyclohexadecanone).

Odor-free sample containers.

Evaluation booths with controlled temperature, humidity, and ventilation.

Evaluation forms or software for data collection.

Procedure:

Sample Preparation:

Present panelists with coded, identical containers of the test and control creams.

The order of presentation should be randomized for each panelist.

Evaluation:

Panelists are instructed to open one sample at a time and assess the odor.

A "sniffing" technique should be standardized (e.g., hold the container 2-3 cm from the

nose and take two short sniffs).

A rest period of at least 30 seconds should be taken between samples to prevent olfactory

fatigue.

Data Collection:

Panelists rate the intensity of the overall aroma and specific odor attributes (e.g., musk,

powdery, animalic, sweet) on a labeled magnitude scale (LMS) or a 10-point intensity
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scale.

Panelists also provide descriptive comments on the fragrance character.

Data Analysis:

Statistical analysis (e.g., ANOVA, t-test) is used to determine significant differences in

perceived intensity and character between the test and control samples.
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Caption: Workflow for sensory analysis of a fragranced cosmetic product.

Protocol for Stability Testing
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This protocol outlines the stability testing of a cosmetic cream containing

Cyclohexadecanone.

Objective: To evaluate the physical and chemical stability of the formulation under accelerated

and real-time conditions.

Methodology:

Sample Storage:

Store samples of the final formulation in the intended commercial packaging at the

following conditions:

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH for 3 months.

Real-Time: 25°C ± 2°C / 60% RH ± 5% RH for the duration of the intended shelf life

(e.g., 24 months).

Freeze-Thaw Cycling: 3 cycles of 24 hours at -10°C followed by 24 hours at 25°C.

Evaluation Parameters and Schedule:

Evaluate the samples at initial (time 0), 1, 2, and 3 months for accelerated testing, and at

0, 3, 6, 12, 18, and 24 months for real-time testing.

The following parameters should be assessed:

Appearance: Color, clarity, and homogeneity.

Odor: Changes in the fragrance profile.

pH: Measurement using a calibrated pH meter.

Viscosity: Measurement using a viscometer.

Microbiological Contamination: Testing for bacteria, yeast, and mold.
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Packaging Compatibility: Signs of leakage, discoloration, or deformation of the

packaging.

Acceptance Criteria: No significant changes in the evaluated parameters over the testing

period.

Safety and Regulatory Information
Skin Sensitization: Cyclohexadecanone has been found to have the potential for skin

sensitization in a small fraction of people.[1]

Regulatory Status: The safety of Cyclohexadecanone has been assessed by the Research

Institute for Fragrance Materials (RIFM), and the International Fragrance Association (IFRA)

has set a safe use standard for it in household and personal care products.[1] It is important

to adhere to the concentration limits established by these bodies. In the United States,

cosmetic ingredients, other than color additives, do not require premarket approval from the

FDA. However, it is against the law for a cosmetic to contain any ingredient that makes the

product harmful under labeled or customary use.[5]

Conclusion
Cyclohexadecanone is a versatile and stable musk fragrance ingredient suitable for a wide

range of cosmetic applications. Its primary function is to impart a long-lasting and characteristic

musk aroma. When formulating with Cyclohexadecanone, it is crucial to adhere to

recommended usage levels and conduct thorough stability and sensory evaluations to ensure

product quality and consumer acceptance. The protocols provided in this document offer a

framework for the successful incorporation and testing of Cyclohexadecanone in cosmetic

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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